Cas no 2098006-88-1 (2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride)

• Product Name: 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride
• CAS No: 2098006-88-1
• MF: C₇H₁₇Cl₂FN₂
• MW: 219.127683401108
• CID: 5725267
• PubChem ID: 122239888
• Update Time: 2025-07-15

2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride
• F2147-5904
• starbld0039081
• AKOS040813056
• 2-cyclobutyl-2-fluoropropane-1,3-diamine;dihydrochloride
• 2098006-88-1
• 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride

• Inchi： 1S/C7H15FN2.2ClH/c8-7(4-9,5-10)6-2-1-3-6;;/h6H,1-5,9-10H2;2*1H
• InChI Key： YMCFRVGDKBJKMN-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)C1CCC1

Computed Properties

• Exact Mass: 218.0752821g/mol
• Monoisotopic Mass: 218.0752821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride

2-Cyclobutyl-2-fluoropropane-1,3-diamine Dihydrochloride (CAS No. 2098006-88-1): A Comprehensive Overview

2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride (CAS No. 2098006-88-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, and potential biological activities of 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride.

Chemical Structure and Properties: The molecular formula of 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride is C₉H₁₇FN₂·2HCl, with a molecular weight of approximately 245.15 g/mol. The compound features a cyclobutyl group and a fluorinated alkyl chain, which contribute to its unique chemical and physical properties. The presence of the diamine functionality and the dihydrochloride salt form make it highly soluble in water and other polar solvents, facilitating its use in various chemical reactions and biological assays.

Synthesis Methods: The synthesis of 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride involves several well-defined steps. One common approach is to start with the reaction of cyclobutylmagnesium bromide with 1-bromo-2-fluoroethane to form the corresponding alkylated intermediate. Subsequent treatment with ammonia followed by hydrolysis and acidification yields the desired diamine dihydrochloride salt. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to higher yields and purer products.

Biological Activities: Preliminary studies have shown that 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride exhibits promising biological activities. In vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, preliminary pharmacological studies suggest that this compound may have neuroprotective properties, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Potential: The clinical potential of 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride is currently under investigation in several preclinical studies. These studies aim to evaluate its safety profile, pharmacokinetics, and efficacy in animal models of various diseases. Early results are encouraging, with the compound showing good bioavailability and a favorable safety profile at therapeutic doses. Further clinical trials are planned to assess its effectiveness in human subjects.

Current Research Trends: Recent research has focused on optimizing the structure of 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride to enhance its therapeutic properties. For instance, modifications to the cyclobutyl group or the fluorinated alkyl chain have been explored to improve its binding affinity to target proteins and reduce off-target effects. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can enhance the bioavailability and stability of this compound.

Safety Considerations: While 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride shows promise as a therapeutic agent, it is important to consider its safety profile during development. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, but further investigations are needed to fully understand its long-term effects. Researchers are also exploring ways to minimize any potential side effects through structural modifications or formulation strategies.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2-Cyclobutyl-2-fluoropropane-1,3-diamine dihydrochloride highlights its potential as a valuable tool in medicinal chemistry and pharmaceutical development. As more data becomes available from clinical trials and further optimization efforts, it is likely that this compound will find applications in treating a wide range of diseases. The unique combination of its structural features and biological activities makes it an exciting candidate for future drug discovery efforts.